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Compound of Interest

Compound Name: Disperse red 1

Cat. No.: B1670772 Get Quote

An In-Depth Technical Guide to Disperse Red 1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological effects of Disperse Red 1 (CAS Number: 2872-52-8), an azo dye with

applications in industrial settings and notable interactions with biological systems.

Core Chemical and Physical Properties
Disperse Red 1 is a monoazo dye characterized by a nitrobenzene group linked to a

substituted aniline through an azo bridge. Its chemical structure is fundamental to its color and

physicochemical properties.
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Property Value Reference

CAS Number 2872-52-8 [1]

Molecular Formula C₁₆H₁₈N₄O₃ [1]

Molecular Weight 314.34 g/mol [1]

IUPAC Name

2-[N-ethyl-4-[(4-

nitrophenyl)diazenyl]anilino]eth

anol

[1]

Appearance Dark red powder

Melting Point 160-162 °C

Solubility

Insoluble in water; Soluble in

ethanol, acetone, and

benzene.
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Molecular Structure
Caption: 2D Molecular Structure of Disperse Red 1.

Experimental Protocols
Synthesis of Disperse Red 1
The synthesis of Disperse Red 1 is a classic example of an azo coupling reaction, which

involves two primary stages: diazotization and coupling.

1. Diazotization of 4-Nitroaniline:

Materials: 4-nitroaniline, concentrated hydrochloric acid, sodium nitrite, water, ice.
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Procedure:

A solution of 4-nitroaniline (0.01 M) is prepared in concentrated hydrochloric acid (10 ml)

with stirring until complete dissolution.

In a separate beaker, a 2 M solution of sodium nitrite is prepared in water (20 ml) and

cooled to below 5°C in an ice bath.

The 4-nitroaniline solution is gradually added to the cold sodium nitrite solution with

continuous stirring. The temperature is maintained between 0-5°C to form the diazonium

salt.

2. Coupling Reaction:

Materials: N-ethyl-N-(2-hydroxyethyl)aniline, the prepared diazonium salt solution.

Procedure:

The diazonium salt solution is slowly added to a pre-cooled solution of N-ethyl-N-(2-

hydroxyethyl)aniline (the coupling component).

The reaction mixture is stirred for an additional period at 0-5°C to allow for the coupling

reaction to complete.

The precipitated Disperse Red 1 dye is collected by filtration, washed thoroughly with

water to remove any unreacted starting materials and salts, and then dried.

Diazotization Coupling

4-Nitroaniline Diazonium SaltHCl, NaNO2, 0-5°C Disperse Red 1N-ethyl-N-(2-hydroxyethyl)aniline, 0-5°C Filtration & Washing Drying Final Product

Click to download full resolution via product page

Caption: Synthesis Workflow for Disperse Red 1.
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In Vivo Toxicological Assay in Mice
This protocol outlines a typical in vivo study to assess the genotoxic effects of Disperse Red 1.

Subjects: Sexually mature male mice (e.g., Mus musculus, strain CF-1).

Administration: Single doses of Disperse Red 1 (e.g., 20, 100, and 500 mg/kg body weight)

are administered orally via gavage.

Evaluation Points: Testicular features and sperm parameters are evaluated at various time

points after treatment (e.g., 8.3, 16.6, and 24.9 days).

Assays:

Sperm Abnormality Assay: Sperm are collected from the epididymis and analyzed for

morphological abnormalities.

Comet Assay: Testis cells are processed to detect DNA damage.

Fertility Assessment: Mating studies are conducted to evaluate the reproductive success

of the treated males.
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Caption: In Vivo Toxicological Study Workflow.

Quantitative Data Summary
In Vitro Cytotoxicity and Mutagenicity

Cell Line Concentration Effect Reference

Human Lymphocytes
1.0 µg/mL & 2.0

µg/mL

Increased frequency

of micronuclei

Human Hepatoma

(HepG2)

1.0 µg/mL & 2.0

µg/mL

Increased frequency

of micronuclei

Salmonella Assay - 13 revertants/µg

In Vivo Genotoxicity in Mice
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Dose Organ/Cell Type Effect Reference

100 and 500 mg/kg Testis cells
Increased DNA

damage

0.5 and 50 mg/kg Bone marrow cells

Increased frequencies

of micronucleated

polychromatic

erythrocytes

0.005 mg/kg Liver
Increased primary

DNA damage

0.0005 and 0.005

mg/kg
Liver

Upregulation of IL1B

(inflammatory

process) and

CDKN1A (cell-cycle

control) genes

0.005 mg/kg Leukocytes

Upregulation of BCL2

and BAX (apoptosis)

genes

Biological Activity and Signaling Pathways
Disperse Red 1 has been shown to exhibit cytotoxic and genotoxic effects. Studies indicate

that it can induce DNA damage, leading to chromosomal aberrations and mutations. The

mechanism of toxicity may involve the metabolic reduction of the azo bond, which can produce

potentially harmful aromatic amines.

Exposure to Disperse Red 1 has been linked to the upregulation of genes involved in key

cellular processes such as inflammation, cell-cycle control, and apoptosis. This suggests that

the dye can trigger cellular stress responses that may lead to programmed cell death or

uncontrolled cell proliferation.
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Caption: Proposed Cellular Toxicity Pathway of Disperse Red 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Disperse Red 1 CAS number and molecular structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1670772#disperse-red-1-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

